Cas no 729-81-7 (1,3,5-Tris(trifluoromethyl)benzene)

• Product Name: 1,3,5-Tris(trifluoromethyl)benzene
• CAS No: 729-81-7
• MF: C₉H₃F₉
• MW: 282.105754137039
• MDL: MFCD00054722
• CID: 39733
• PubChem ID: 24866589
• Update Time: 2025-04-18

1,3,5-Tris(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tris(trifluoromethyl)benzene
• 1,3,5-Tris-trifluormethyl-benzol
• Mesitylene,a,a,a,a',a',a',a'',a'',a''-nonafluoro- (6CI,7CI,8CI)
• Benzene, 1,3,5-tris(trifluoromethyl)-
• ZMAUHKSOLPYPDB-UHFFFAOYSA-N
• C9H3F9
• 1,3,5-Tri(trifluoromethyl)benzene
• STL557003
• BBL103193
• PC7919
• VZ20512
• Benzene,1,3,5-tris(trifluoromethyl)-
• AS05744
• TRA0074091
• CM12304
• AX8011445
• AB0060230
• ST
• FT-0606530
• AKOS003587394
• 1,3,5-tris-trifluoromethyl-benzene
• T2830
• AMY10449
• MFCD00054722
• SCHEMBL440959
• AS-33096
• 1,3,5-tris(trifluoromethyl)benzene, 97%
• CHEMBL466378
• 729-81-7
• DTXSID90223201
• DB-055707

• MDL： MFCD00054722
• Inchi： 1S/C9H3F9/c10-7(11,12)4-1-5(8(13,14)15)3-6(2-4)9(16,17)18/h1-3H
• InChI Key： ZMAUHKSOLPYPDB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Exact Mass: 282.00900
• Monoisotopic Mass: 282.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.514 g/mL at 25 °C(lit.)
• Melting Point: 9
• Boiling Point: 120°C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.359(lit.)
• PSA: 0.00000
• LogP: 4.74300
• Solubility: Not determined

1,3,5-Tris(trifluoromethyl)benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Safety Term：S16;S26;S36
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons